3-(4-Chlorophenyl)-6-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 3-(4-chlorophenyl)-6-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C20H15ClN6O2/c21-14-5-7-15(8-6-14)27-19-18(23-24-27)20(29)25(12-22-19)11-17(28)26-10-9-13-3-1-2-4-16(13)26/h1-8,12H,9-11H2
• InChI Key: ZCMAJZVLFFXOLG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CN3C=NC4=C(C3=O)N=NN4C5=CC=C(C=C5)Cl
• Molecular Formula: C20H15ClN6O2
• Molecular Weight: 406.8 g/mol

Description

3-(4-Chlorophenyl)-6-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]triazolo[4,5-d]pyrimidin-7-one is a useful research compound. Its molecular formula is C20H15ClN6O2 and its molecular weight is 406.83. The purity is usually 95%.
BenchChem offers high-quality 3-(4-Chlorophenyl)-6-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]triazolo[4,5-d]pyrimidin-7-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-Chlorophenyl)-6-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]triazolo[4,5-d]pyrimidin-7-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heteroaromatization in Synthesis

Research on the synthesis of novel pyrimidine derivatives, including those related to triazolo[4,5-d]pyrimidin-7-ones, reveals the versatility of these compounds in creating heteroaromatic structures. These processes often lead to compounds with potential biological activities, such as antimicrobial properties (El-Agrody et al., 2001).

Antimalarial Effects

Certain triazolo[4,5-d]pyrimidin-7-one derivatives have been investigated for their antimalarial effects, showcasing the potential of these compounds in contributing to the development of new antimalarial agents (Werbel et al., 1973).

Crystal Structure Analysis

The analysis of the crystal structure of related compounds, such as N-(4-chlorophenyl)-5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine, provides insights into the molecular interactions and stability of these molecules. Such studies are crucial for understanding the physicochemical properties of new compounds (Repich et al., 2017).

Antibacterial Applications

Research into the synthesis of 3-aryl/heteroaryl-5,7-dimethyl-1,2,4-triazolo[4,3-c]pyrimidines demonstrates the antibacterial potential of these compounds. Such studies suggest that triazolo[4,5-d]pyrimidin-7-one derivatives could contribute to the development of new antibacterial agents (Kumar et al., 2009).

In vitro Antimicrobial Evaluation

The synthesis and in vitro antimicrobial evaluation of new triazolo[4,3-c]pyrimidines further highlight the relevance of such compounds in scientific research aimed at combating microbial infections (Kumara et al., 2013).